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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B076046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of C.I. Disperse Yellow 54, a quinoline-based dye,

against other commercially available yellow disperse dyes. The validation of staining

performance is presented through a summary of spectroscopic data and detailed experimental

protocols. This document is intended to assist researchers in selecting the appropriate dye for

their specific applications, with a focus on objective, data-driven comparisons.

Introduction to Disperse Yellow 54
Disperse Yellow 54 (C.I. 47020) is a non-ionic dye characterized by its quinoline molecular

structure.[1] It is primarily used for dyeing hydrophobic synthetic fibers, most notably polyester,

due to its low water solubility and ability to penetrate the fiber structure at elevated

temperatures.[2][3] Its chemical formula is C₁₈H₁₁NO₃ and it has a molecular weight of 289.28

g/mol .[1][4] In laboratory settings, its consistent staining properties and bright yellow hue make

it a candidate for various research applications.

Comparative Spectroscopic Data
The following tables summarize key spectroscopic properties of Disperse Yellow 54 and its

alternatives. This data is essential for validating the presence and consistency of the dye on a

substrate.

Table 1: Physicochemical and Spectroscopic Properties of Selected Yellow Disperse Dyes
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Dye Name C.I. Name
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

λmax (nm)

Disperse

Yellow 54
47020 7576-65-0[5] C₁₈H₁₁NO₃[5] 289.28[5] ~420[6]

Disperse

Yellow 64
47023 10319-14-9

C₁₈H₁₀BrNO₃

[2]
368.18[2] 420[6]

Disperse

Yellow 82
551200

12239-58-

6[7]

C₂₀H₁₉N₃O₂[7

]
333.38[7]

~435 (in

Ethanol)[8]

Disperse

Yellow 211
12755

86836-02-

4[9]

C₁₅H₁₂ClN₅O

₄[9]
361.74[9] Not specified

Note: λmax (maximum absorption wavelength) can vary depending on the solvent and the

physical state of the dye (e.g., in solution vs. on a substrate).

Experimental Protocols for Spectroscopic Validation
The following protocols outline the methodologies for validating dye staining on a substrate,

such as polyester fabric, using various spectroscopic techniques.

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is a fundamental technique for quantifying the amount of dye absorbed by

a substrate and confirming its spectral signature.

Protocol for UV-Vis Analysis of a Stained Fabric:

Sample Preparation: A small, uniformly stained piece of the fabric is securely mounted in the

sample holder of a UV-Vis spectrophotometer equipped with a solid-sample holder or an

integrating sphere. An unstained piece of the same fabric is used as a reference.

Instrument Setup: The spectrophotometer is set to record the absorbance or reflectance

spectrum over a wavelength range of at least 380 nm to 700 nm.
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Data Acquisition: The absorbance or reflectance spectrum of the stained fabric is recorded.

The Kubelka-Munk function can be applied to reflectance data to relate it to the absorption

coefficient.

Analysis: The wavelength of maximum absorbance (λmax) is determined and compared to

the known value for the specific dye. The intensity of the absorbance is correlated with the

concentration of the dye on the fabric.

Fluorescence Spectroscopy
For fluorescent dyes, this technique provides information on the emission properties of the

stain.

Protocol for Fluorescence Spectroscopy of a Stained Fabric:

Sample Preparation: A piece of the stained fabric is placed in the sample holder of a

spectrofluorometer.

Instrument Setup: The excitation wavelength is set to the known absorption maximum

(λmax) of the dye. The emission spectrum is recorded over a wavelength range longer than

the excitation wavelength.

Data Acquisition: The fluorescence emission spectrum is recorded.

Analysis: The wavelength of maximum emission is determined. The fluorescence intensity

can be used to quantify the dye, especially at low concentrations.

Raman Spectroscopy
Raman spectroscopy provides a vibrational fingerprint of the dye molecule, allowing for its

specific identification on a substrate.

Protocol for Raman Spectroscopy of a Stained Fabric:

Sample Preparation: A single stained fiber or a small piece of the stained fabric is placed on

a microscope slide.
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Instrument Setup: A Raman microscope is used. The laser excitation wavelength should be

chosen to minimize fluorescence from the sample (e.g., 785 nm is often effective for dyed

textiles).[3]

Data Acquisition: The laser is focused on the stained fiber, and the Raman spectrum is

collected.

Analysis: The positions and relative intensities of the Raman peaks are compared to a

reference spectrum of the pure dye to confirm its identity.

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for spectroscopic validation and a

conceptual representation of the dye-fiber interaction.
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Caption: Experimental workflow for the validation of staining.
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Caption: Conceptual model of disperse dye interaction with polyester fiber.

Conclusion
The spectroscopic techniques outlined in this guide provide robust methods for the validation of

staining with Disperse Yellow 54 and its alternatives. The choice of the most suitable dye will

depend on the specific requirements of the application, including desired spectral properties,

and the experimental conditions. The provided protocols and comparative data serve as a
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foundation for researchers to make informed decisions and to design rigorous validation

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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